Cas no 1341761-69-0 (1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid)

1-(Cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid is a heterocyclic compound featuring a triazole core functionalized with a cyclopropylmethyl group and a carboxylic acid moiety. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry and agrochemical research. The cyclopropylmethyl substituent enhances steric and electronic properties, while the carboxylic acid group offers a handle for further derivatization or coordination. Its rigid triazole scaffold contributes to stability and potential bioactivity, making it a valuable intermediate for designing enzyme inhibitors or bioactive molecules. The compound is typically used in cross-coupling reactions, amide formations, or metal-organic frameworks, demonstrating broad utility in organic synthesis and drug discovery.

1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid structure

1341761-69-0 structure

Product Name:1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid

CAS No:1341761-69-0

MF:C₇H₉N₃O₂

MW:167.165261030197

MDL:MFCD16666448

CID:4590087

PubChem ID:62061065

Update Time:2025-06-08

1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid
- Z2510259303
- MDL： MFCD16666448
- Inchi： 1S/C7H9N3O2/c11-7(12)6-4-10(9-8-6)3-5-1-2-5/h4-5H,1-3H2,(H,11,12)
- InChI Key： LGECTKJDPJOBJJ-UHFFFAOYSA-N
- SMILES： OC(C1=CN(CC2CC2)N=N1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 193
XLogP3: 0.2
Topological Polar Surface Area: 68

1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM464207-250mg	1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid	1341761-69-0	95%+	250mg	$504	2023-02-18
Chemenu	CM464207-500mg	1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid	1341761-69-0	95%+	500mg	$778	2023-02-18
Chemenu	CM464207-1g	1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid	1341761-69-0	95%+	1g	$989	2023-02-18
Enamine	EN300-247428-0.05g	1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid	1341761-69-0	95%	0.05g	$212.0	2024-06-19
Enamine	EN300-247428-0.1g	1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid	1341761-69-0	95%	0.1g	$317.0	2024-06-19
Enamine	EN300-247428-0.25g	1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid	1341761-69-0	95%	0.25g	$452.0	2024-06-19
Enamine	EN300-247428-0.5g	1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid	1341761-69-0	95%	0.5g	$713.0	2024-06-19
Enamine	EN300-247428-1.0g	1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid	1341761-69-0	95%	1.0g	$914.0	2024-06-19
Enamine	EN300-247428-2.5g	1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid	1341761-69-0	95%	2.5g	$1791.0	2024-06-19
Enamine	EN300-247428-5.0g	1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid	1341761-69-0	95%	5.0g	$2650.0	2024-06-19